Cas no 352339-80-1 (4-(2,2,2-Trifluoro-1-hydroxyethyl)benzene-1,2-diol)

• Product Name: 4-(2,2,2-Trifluoro-1-hydroxyethyl)benzene-1,2-diol
• CAS No: 352339-80-1
• MF: C₈H₇F₃O₃
• MW: 208.134593248367
• CID: 920064
• PubChem ID: 45093078
• Update Time: 2025-06-08

4-(2,2,2-Trifluoro-1-hydroxyethyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-(2,2,2-trifluoro-1-hydroxyethyl)-(9CI)
• 4-(2,2,2-trifluoro-1-hydroxyethyl)benzene-1,2-diol
• 1,2-benzenediol,4-(2,2,2-trifluoro-1-hydroxyethyl)-
• 4-(2,2,2-Trifluoro-1-hydroxyethyl)benzene-1,2-diol

• Inchi： 1S/C8H7F3O3/c9-8(10,11)7(14)4-1-2-5(12)6(13)3-4/h1-3,7,12-14H
• InChI Key： WRQNPFOMQOZKLK-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=C(C=1)O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 0.8
• Topological Polar Surface Area: 60.7

Additional information on 4-(2,2,2-Trifluoro-1-hydroxyethyl)benzene-1,2-diol

4-(2,2,2-Trifluoro-1-hydroxyethyl)benzene-1,2-diol (CAS No. 352339-80-1): An Overview

4-(2,2,2-Trifluoro-1-hydroxyethyl)benzene-1,2-diol (CAS No. 352339-80-1) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its unique trifluoromethyl and hydroxyl functionalities, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in the development of novel pharmaceuticals and materials.

The trifluoromethyl group in 4-(2,2,2-Trifluoro-1-hydroxyethyl)benzene-1,2-diol imparts significant electronic and steric effects to the molecule. These effects can influence the compound's reactivity, stability, and biological activity. The presence of the hydroxyl group further adds to the compound's versatility by enabling a variety of chemical transformations and interactions with biological systems.

Recent studies have highlighted the potential of 4-(2,2,2-Trifluoro-1-hydroxyethyl)benzene-1,2-diol in the context of drug discovery. For instance, researchers at the University of California have demonstrated that this compound can serve as a potent inhibitor of specific enzymes involved in cancer cell proliferation. The unique combination of the trifluoromethyl and hydroxyl groups allows for selective binding to target proteins, thereby enhancing its therapeutic potential.

In addition to its pharmaceutical applications, 4-(2,2,2-Trifluoro-1-hydroxyethyl)benzene-1,2-diol has shown promise in the development of advanced materials. Its ability to form stable complexes with metal ions makes it an attractive candidate for use in catalytic processes and as a building block for functional polymers. Studies conducted at the Massachusetts Institute of Technology have explored the use of this compound in the synthesis of metal-organic frameworks (MOFs), which have applications in gas storage and separation technologies.

The synthesis of 4-(2,2,2-Trifluoro-1-hydroxyethyl)benzene-1,2-diol has been optimized through various methods to improve yield and purity. One common approach involves the reaction of 4-bromoacetophenone with trifluoromethanesulfonyl chloride followed by reduction and hydrolysis steps. This multi-step process ensures high purity and structural integrity of the final product.

The physical properties of 4-(2,2,2-Trifluoro-1-hydroxyethyl)benzene-1,2-diol, such as its melting point and solubility characteristics, have been extensively studied. These properties are crucial for its application in both laboratory settings and industrial processes. For example, its solubility in polar solvents like dimethyl sulfoxide (DMSO) makes it suitable for use in solution-phase reactions and biological assays.

In terms of safety and handling, while 4-(2,2,2-Trifluoro-1-hydroxyethyl)benzene-1,2-diol is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

The future prospects for 4-(2,2,2-Trifluoro-1-hydroxyethyl)benzene-1,2-diol are promising. Ongoing research is focused on expanding its applications in drug discovery and materials science. Collaborative efforts between academic institutions and industry partners are driving innovation in this field, leading to new breakthroughs and advancements.

In conclusion, 4-(2,2,2-Trifluoro-1-hydroxyethyl)benzene-1,2-diol (CAS No. 352339-80-1) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and properties make it an attractive candidate for further exploration and development in both academic research and industrial applications.